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Compound of Interest

3-Amino-6-chloropyrazine-2-
Compound Name:
carbonitrile

Cat. No.: B112100

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and
emergency procedures for 3-Amino-6-chloropyrazine-2-carbonitrile (CAS No: 17231-50-4).
The information compiled is intended for use by trained professionals in a laboratory or
research setting.

Chemical Identification and Properties

3-Amino-6-chloropyrazine-2-carbonitrile is a heterocyclic organic compound used as a
building block in chemical synthesis. Understanding its physical and chemical properties is
fundamental to its safe handling.
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Property Value Source
CAS Number 17231-50-4 [1]12]
Molecular Formula CsHsCIN4 [1][2]
Molecular Weight 154.56 g/mol [11[2]
IUPAC Name 3-amino-6-chloropyrazine-2- 2]

carbonitrile

3-amino-6-chloro-2-
Synonyms _ » [3]
pyrazinecarbonitrile

2-8°C, Keep in dark place,
Storage Temperature ) [3]
inert atmosphere

Hazard Identification and GHS Classification

This chemical is classified as hazardous. The following table summarizes its GHS (Globally
Harmonized System of Classification and Labelling of Chemicals) classification.[3] Note that a
complete, officially harmonized classification may not be available; this information is based on
supplier data.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory

— Single Exposure

irritation

GHS Pictogram:

laalt text

Signal Word:Warning[3]
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Precautionary Statements:[3]

Code Statement

Avoid breathing

P261 _
dust/fume/gas/mist/vapours/spray.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Note: This is not an exhaustive list of precautionary statements. Always refer to the full Safety
Data Sheet (SDS) before use.

Safe Handling and Storage

Adherence to strict laboratory protocols is essential when handling this compound. Due to its
classification as a hazardous powder, measures must be taken to minimize dust generation

and exposure.[4][5]

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted to select appropriate PPE.[6] The
following are minimum requirements:
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PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

) Chemically resistant gloves (e.g., nitrile rubber).
Hand Protection
Inspect gloves before use.

Laboratory coat. For larger quantities or tasks
Body Protection with high dust potential, a chemical-resistant

apron or suit may be necessary.

All handling of the powder form should occur in
) ) a certified chemical fume hood. If this is not
Respiratory Protection ) ) ]
possible, a NIOSH-approved respirator with an

appropriate particulate filter may be required.

Storage Requirements

Proper storage is crucial to maintain chemical integrity and prevent accidents.

Container: Keep container tightly closed in a dry, cool, and well-ventilated place.[7]

Conditions: Store at 2-8°C under an inert atmosphere and protected from light.[3]

Incompatibilities: Store away from strong oxidizing agents and strong acids.

Segregation: Do not store with incompatible materials or near food and drink.[7]

Experimental Protocol: General Procedure for
Weighing and Handling

The following is a general methodology for handling 3-Amino-6-chloropyrazine-2-carbonitrile
powder in a laboratory setting. This protocol is based on standard practices for potent or
hazardous powders and must be adapted to specific experimental needs and institutional
safety guidelines.[4][5]

Objective: To safely weigh and prepare a solution of 3-Amino-6-chloropyrazine-2-
carbonitrile.
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Materials:
e 3-Amino-6-chloropyrazine-2-carbonitrile
e Appropriate solvent
e Analytical balance
e Spatula
¢ Weighing paper or boat
o Appropriate glassware (e.g., vial, flask) with a secure cap
e Secondary containment tray
e Waste disposal bags/containers
Methodology:
e Preparation:
1. Ensure all required PPE is worn correctly.
2. Confirm that the chemical fume hood is operational and has proper airflow.

3. Designate a specific area within the fume hood for handling the powder. Cover the work
surface with absorbent, disposable bench paper.

4. Place all necessary equipment (balance, glassware, spatula, waste bags) inside the fume
hood. If the balance cannot be placed inside the hood, a "weigh-and-return" method must
be used.[4]

» Weighing Procedure (Weigh-and-Return Method):

1. Tare the capped, empty receiving vessel (e.g., vial) on the analytical balance located
outside the fume hood.

2. Bring the tared, capped vessel into the fume hood.
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3. Inside the hood, carefully open the stock container of 3-Amino-6-chloropyrazine-2-
carbonitrile.

4. Using a clean spatula, transfer a small amount of powder into the receiving vessel. Avoid
creating airborne dust. Do not pour the powder directly from the stock bottle.[5]

5. Securely cap the receiving vessel and the stock container.
6. Decontaminate the exterior of the capped receiving vessel with a damp wipe.

7. Remove the decontaminated, capped vessel from the fume hood and weigh it on the
analytical balance to determine the mass of the powder transferred.

8. Repeat steps 2.2 to 2.7 until the desired mass is obtained. This iterative process
minimizes the time the stock bottle is open and reduces the risk of contamination and
spills.[5]

Solution Preparation:

1. Return the final, weighed sample in its capped vessel to the fume hood.

2. Uncap the vessel and add the desired solvent slowly to minimize aerosol generation.
3. Cap the vessel and mix by swirling or vortexing until the solid is fully dissolved.
Decontamination and Cleanup:

1. Carefully wipe down the spatula and any surfaces within the fume hood with a damp cloth
or paper towel to collect any residual powder.

2. Place all contaminated disposable items (weighing paper, wipes, gloves) into a
designated, sealed waste bag inside the fume hood.

3. Dispose of all waste according to institutional and regulatory guidelines for chemical
waste.

4. Wash hands thoroughly with soap and water after removing PPE.
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Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion
> y < . N e
Move to fresh air. Remove contaminated clothing. Rinse with water for 15+ min. Rinse mouth.
Provide oxygen or artificial respiration if needed.| | Wash with soap and water for 15+ min. Lift eyelids. Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 3-Amino-6-
chloropyrazine-2-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112100#3-amino-6-chloropyrazine-2-carbonitrile-
safety-data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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